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Introduction

Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic used to treat a variety of bacterial

infections. Monitoring its concentration in plasma is crucial for pharmacokinetic studies,

therapeutic drug monitoring, and bioequivalence studies to ensure optimal dosing and

therapeutic efficacy.[1][2] High-performance liquid chromatography (HPLC) is a widely used

analytical technique for the quantification of ciprofloxacin in biological matrices due to its

sensitivity, specificity, and reliability.[3][4] This application note describes a validated, robust,

and sensitive HPLC method for the determination of ciprofloxacin in human plasma.

Principle

This method utilizes reversed-phase HPLC coupled with UV detection for the separation and

quantification of ciprofloxacin. Plasma samples are first deproteinized to remove interfering

macromolecules. An internal standard (IS) is added to the plasma sample prior to processing to

account for variations in extraction efficiency and injection volume. The separation is achieved
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on a C18 analytical column with an isocratic mobile phase, and the analyte is detected by its

UV absorbance at a specific wavelength.

Application

This method is suitable for the quantitative analysis of ciprofloxacin in human plasma for

pharmacokinetic and bioequivalence studies in a research or clinical setting.[5]

Experimental Protocols
1. Materials and Reagents

Ciprofloxacin Hydrochloride (Reference Standard)

Internal Standard (e.g., Sarafloxacin, Umbelliferone, or Tinidazole)[1][6][7]

Acetonitrile (HPLC Grade)[1][6][8]

Methanol (HPLC Grade)[7]

Orthophosphoric Acid (Analytical Grade)[6]

Triethylamine (Analytical Grade)[6]

Water (HPLC Grade)

Drug-free human plasma

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is used. The following conditions

have been shown to be effective for the separation and quantification of ciprofloxacin.
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Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 150 mm x 4.6 mm, 5 µm particle size

Mobile Phase
Acetonitrile : 0.025 M Orthophosphoric Acid (pH

3.0 adjusted with Triethylamine) (15:85, v/v)

Flow Rate 1.0 mL/min[1]

Injection Volume 20 µL

Column Temperature 40 °C[6]

Detection Wavelength 278 nm[3][9]

Internal Standard Sarafloxacin[6]

3. Preparation of Solutions

Stock Solution of Ciprofloxacin (100 µg/mL): Accurately weigh 10 mg of ciprofloxacin

hydrochloride and dissolve it in 100 mL of mobile phase.

Working Standard Solutions of Ciprofloxacin: Prepare a series of working standard solutions

by diluting the stock solution with mobile phase to obtain concentrations ranging from 0.1

µg/mL to 10 µg/mL.

Stock Solution of Internal Standard (Sarafloxacin, 100 µg/mL): Accurately weigh 10 mg of

sarafloxacin and dissolve it in 100 mL of methanol.

Working Solution of Internal Standard (10 µg/mL): Dilute 10 mL of the stock solution of the

internal standard to 100 mL with methanol.

4. Sample Preparation (Protein Precipitation)

Protein precipitation is a common, simple, and efficient method for extracting ciprofloxacin from

plasma.[3][6]

Pipette 200 µL of plasma sample into a microcentrifuge tube.
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Add 20 µL of the internal standard working solution (10 µg/mL) and vortex for 30 seconds.

Add 400 µL of acetonitrile to precipitate the plasma proteins.[6]

Vortex the mixture vigorously for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes at 4 °C.[6]

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40 °C.

Reconstitute the residue with 200 µL of the mobile phase.

Inject 20 µL of the reconstituted sample into the HPLC system.

5. Method Validation

The analytical method should be validated according to the International Council for

Harmonisation (ICH) guidelines.
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Validation Parameter Typical Results

Linearity Range 0.1 - 12.0 µg/mL[10]

Correlation Coefficient (r²) > 0.999[1][5]

Limit of Detection (LOD) 10 ng/mL[6]

Limit of Quantification (LOQ) 20 ng/mL[6][10]

Intra-day Precision (%RSD) < 8.0%[4][6]

Inter-day Precision (%RSD) < 8.0%[4][6]

Accuracy (% Recovery) 93 - 105%[4][6]

Mean Extraction Recovery
Ciprofloxacin: > 72%, Internal Standard: > 85%

[4][6][10]

Stability (Freeze-Thaw) Stable for at least 3 cycles[11]

Stability (Long-term)
Stable for at least one month at -20 °C to -70

°C[6]

Data Presentation
Table 1: Chromatographic Parameters

Compound Retention Time (min)

Ciprofloxacin ~3.6[4]

Sarafloxacin (IS) ~7.0[4]

Table 2: Method Validation Summary
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Parameter Specification Result

Linearity Range (µg/mL) - 0.1 - 12.0[10]

Correlation Coefficient (r²) ≥ 0.995 0.9997[10]

Intra-day Precision (%RSD) ≤ 15% < 7.0%[10]

Inter-day Precision (%RSD) ≤ 15% < 7.0%[10]

Accuracy (% Bias) ± 15% < 11.1%[10]

Mean Recovery (%) > 70%
Ciprofloxacin: ≥ 90%, IS: 85%

[10]

Visualizations

Sample Preparation HPLC Analysis Data Processing

Plasma Sample (200 µL) Add Internal Standard (20 µL) Vortex (30s) Add Acetonitrile (400 µL) Vortex (1 min) Centrifuge (10,000 rpm, 10 min) Collect Supernatant Evaporate to Dryness Reconstitute in Mobile Phase (200 µL) Inject (20 µL) C18 Column UV Detection (278 nm) Obtain Chromatogram Integrate Peak Areas Calculate Concentration

Click to download full resolution via product page

Caption: Experimental workflow for ciprofloxacin quantification in plasma.
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Caption: Logical relationships in the analytical method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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